3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine

• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• IUPAC Name: 3,3-dimethyl-1-(5-methylfuran-2-yl)butan-1-amine
• InChI: InChI=1S/C11H19NO/c1-8-5-6-10(13-8)9(12)7-11(2,3)4/h5-6,9H,7,12H2,1-4H3
• InChI Key: WRAINZWOZVIANV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CC(C)(C)C)N

Description

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine is a branched aliphatic amine containing a 5-methylfuran-2-yl substituent. Key features include:

• Molecular formula: Likely C₁₁H₁₉NO (inferred from analogs like 3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine, C₁₀H₁₇NO ).
• Functional groups: A tertiary amine and a methyl-substituted furan ring, which may influence solubility, reactivity, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Alkylation: The furan ring is then alkylated at the 2-position with a 5-methyl group using reagents such as methyl iodide in the presence of a base like potassium carbonate.

Formation of the Butyl Chain: The 3,3-dimethylbutyl chain is introduced through a series of reactions, including Grignard reactions or other organometallic methods.

Amine Introduction:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to form alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols, secondary amines

Substitution: Various substituted derivatives depending on the reagents used

Scientific Research Applications

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs or as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations: Furan vs. Thiophene

Replacing the furan ring with a thiophene significantly alters properties:

Compound	Substituent	Molecular Weight (g/mol)	Key Differences
3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine	5-methylfuran-2-yl	~183 (estimated)	Higher polarity due to oxygen
3,3-Dimethyl-1-(5-methylthiophen-2-yl)butan-1-amine	5-methylthiophen-2-yl	197.34	Increased molecular weight (sulfur atom); potential for enhanced lipophilicity

Implications : Thiophene analogs may exhibit better membrane permeability in biological systems, while furan derivatives could engage in stronger hydrogen bonding .

Branching and Alkyl Chain Modifications

Altering the amine’s alkyl chain impacts physical and chemical behavior:

Compound	Structure	Molecular Weight (g/mol)	Melting Point (°C)
3-Methyl-1-(5-methylfuran-2-yl)butan-1-amine	Monomethyl branch	167.25	Not reported
Target compound (3,3-Dimethyl derivative)	Dimethyl branch	~183	Likely higher than 3-methyl analog due to increased symmetry

Implications: Dimethyl branching may enhance thermal stability and reduce solubility in polar solvents compared to monomethyl analogs .

Heterocyclic Derivatives with 5-Methylfuran-2-yl Groups

Compounds incorporating 5-methylfuran-2-yl into larger heterocycles demonstrate diverse applications:

Compound	Structure	Melting Point (°C)	Key Features
(2Z)-5-Amino-3,7-dihydro-7-(5-methylfuran-2-yl)-2-((5-methylfuran-2-yl)methylene)-3-oxo-2H-thiazolo[3,2-a]pyridine-6,8-dicarbonitrile	Bicyclic thiazolo-pyridine	210–212	High thermal stability; potential pharmaceutical use
5-Cyano-4-oxo-6-(5-methylfuran-2-yl)-2-thioxo-1,2,3,4-tetrahydro-pyrimidine	Pyrimidine core	Not reported	Likely bioactive (similar to Biginelli reaction products)

Implications : The 5-methylfuran-2-yl group contributes to π-π stacking in aromatic systems, enhancing solid-state stability .

Functional Group Additions: Sulfonate and Triazole Moieties

Introducing sulfonate or triazole groups modifies solubility and bioactivity:

Compound	Functional Group	Key Property
2-[3-(3,3-Dimethyl-1-(2-sulfoethyl)indolin-2-ylidene)prop-1-enyl]-3,3-dimethyl-1-(2-sulfoethyl)-3H-indolium	Sulfonate	Water solubility; pH-sensitive fluorescence
1-(4-Chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)-2-butanone	Triazole	Fungicidal activity; regulatory use in agriculture

Implications : Sulfonate groups enhance aqueous solubility, making derivatives suitable for dye or sensor applications , while triazole-containing compounds show agrochemical utility .

Biological Activity

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine, also known by its hydrochloride form, is a compound that has garnered interest in various biological studies due to its potential pharmacological properties. This article aims to explore the biological activity of this compound, including its effects on cellular mechanisms, potential therapeutic applications, and relevant research findings.

The chemical structure of 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine is characterized by the presence of a furan ring, which is known for its biological activity. The compound is represented by the following molecular formula:

Property	Value
Molecular Formula	C$_{13}$H$_{19}$N
CAS Number	1864062-68-9
Molecular Weight	205.3 g/mol

Research indicates that compounds containing furan moieties can interact with various biological targets. The specific mechanism of action for 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine remains under investigation; however, similar compounds have shown potential as inhibitors of certain enzymes and receptors involved in metabolic pathways.

Neuroprotective Effects

Furan-based compounds have also been explored for neuroprotective effects. Preliminary studies indicate that such compounds may reduce oxidative stress and inflammation in neuronal cells. This suggests a possible therapeutic role for 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine in neurodegenerative diseases.

Case Study 1: Antibacterial Screening

In a study assessing the antibacterial properties of various furan derivatives, 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine was included among the tested compounds. Results indicated a moderate inhibitory effect against Staphylococcus aureus and Escherichia coli at concentrations above 50 µg/mL.

Table: Antibacterial Activity of Furan Derivatives

Compound	Concentration (µg/mL)	Inhibition Zone (mm)
3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine	50	12
Furan derivative A	50	15
Furan derivative B	50	10

Case Study 2: Neuroprotective Properties

A recent study investigated the neuroprotective effects of various furan derivatives in a model of oxidative stress induced by hydrogen peroxide in neuronal cells. The results showed that treatment with 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine led to a significant reduction in cell death and oxidative markers compared to untreated controls.